Cas no 1861992-76-8 (1-[3-(Phenylmethoxy)-1-pyrrolidinyl]-2-propen-1-one)

• Product Name: 1-[3-(Phenylmethoxy)-1-pyrrolidinyl]-2-propen-1-one
• CAS No: 1861992-76-8
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5407064
• Update Time: 2025-10-30

1-[3-(Phenylmethoxy)-1-pyrrolidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Phenylmethoxy)-1-pyrrolidinyl]-2-propen-1-one

• Inchi： 1S/C14H17NO2/c1-2-14(16)15-9-8-13(10-15)17-11-12-6-4-3-5-7-12/h2-7,13H,1,8-11H2
• InChI Key： KZUCTVFJVRVMNP-UHFFFAOYSA-N
• SMILES： C(N1CCC(OCC2=CC=CC=C2)C1)(=O)C=C

Experimental Properties

• Density: 1.10±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 394.2±31.0 °C(Predicted)
• pka: -2.04±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-[3-(Phenylmethoxy)-1-pyrrolidinyl]-2-propen-1-one

Comprehensive Overview of 1-[3-(Phenylmethoxy)-1-pyrrolidinyl]-2-propen-1-one (CAS No. 1861992-76-8)

1-[3-(Phenylmethoxy)-1-pyrrolidinyl]-2-propen-1-one (CAS No. 1861992-76-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name, belongs to the class of pyrrolidine derivatives, which are widely explored for their bioactive properties. The presence of both a phenylmethoxy group and a propenone moiety in its structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in 1-[3-(Phenylmethoxy)-1-pyrrolidinyl]-2-propen-1-one due to its potential as a building block for small-molecule inhibitors and kinase-targeted therapies. Its structural flexibility allows for modifications that can enhance bioavailability and target specificity, addressing key challenges in modern drug development. This aligns with the growing trend of precision medicine and personalized therapeutics, which dominate current scientific discourse.

The synthesis of CAS No. 1861992-76-8 typically involves multi-step organic reactions, including N-alkylation and Michael addition processes. These methods are optimized to achieve high yields and purity, critical for its application in high-throughput screening and medicinal chemistry. The compound's physicochemical properties, such as solubility and stability, are also areas of active research, as they directly impact its utility in formulation development. These aspects are frequently searched by chemists and pharmacologists seeking advanced synthetic routes or structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, 1-[3-(Phenylmethoxy)-1-pyrrolidinyl]-2-propen-1-one has potential applications in agrochemicals and functional materials. Its electron-rich pyrrolidine ring can interact with biological targets, making it a candidate for pesticide design. Additionally, its conjugated system may contribute to photophysical properties, relevant in organic electronics and sensor technologies. These interdisciplinary applications resonate with the increasing interest in sustainable chemistry and green synthesis, topics frequently queried in academic and industrial forums.

Quality control and analytical characterization of CAS No. 1861992-76-8 are paramount. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its identity and purity. These methods are often discussed in analytical chemistry circles, especially among professionals troubleshooting method validation or impurity profiling. The compound's spectral data and chromatographic behavior are valuable references for laboratories aiming to reproduce or scale up its synthesis.

In summary, 1-[3-(Phenylmethoxy)-1-pyrrolidinyl]-2-propen-1-one (CAS No. 1861992-76-8) represents a promising scaffold in drug discovery and material science. Its structural complexity and functional diversity align with contemporary research priorities, such as targeted drug delivery and multifunctional materials. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative chemical and pharmacological studies.